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Compound of Interest

Compound Name: 5-Amino-2-hydroxyhexanoic acid

CAS No.: 89584-49-6

Cat. No.: B13462243

Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 5-Amino-2-hydroxyhexanoic acid could

not be located. The following disposal procedures are based on general best practices for

handling and disposing of non-hazardous or uncharacterized laboratory chemicals.

Researchers must conduct a thorough risk assessment and consult with their institution's

Environmental Health and Safety (EHS) department before proceeding with any disposal.

Immediate Safety and Handling Precautions
Prior to any handling or disposal, ensure that appropriate personal protective equipment (PPE)

is used. This includes, but is not limited to:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

Hand Protection: Wear protective gloves.

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: Use only in a well-ventilated area. If dust or aerosols may be

generated, use a NIOSH/MSHA approved respirator.
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Ensure that eyewash stations and safety showers are readily accessible.[1][2]

Characterization of Waste
As the specific hazards of 5-Amino-2-hydroxyhexanoic acid are not fully documented, it is

prudent to treat it as potentially hazardous. The first step in proper disposal is to characterize

the waste.

Physical State: Solid

Known Hazards: Based on similar compounds, may cause skin, eye, and respiratory

irritation.[1][3] The toxicological properties have not been fully investigated.

Contamination: Determine if the waste is mixed with any other solvents, reagents, or

hazardous materials.

Disposal Protocol
Disposal of laboratory chemical waste must be conducted in compliance with all local, state,

and federal regulations. The recommended procedure is as follows:

Containerization:

Place the 5-Amino-2-hydroxyhexanoic acid waste in a clearly labeled, sealed, and non-

reactive container.

The label should include:

"Waste 5-Amino-2-hydroxyhexanoic acid"

The chemical formula (C₆H₁₃NO₃)

Any known or suspected hazards

The date of accumulation

The name of the principal investigator or lab group
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Storage:

Store the waste container in a designated, well-ventilated, and secure waste accumulation

area.

Keep the container tightly closed.[1]

Store away from incompatible materials, such as strong oxidizing agents.[1][2]

Disposal Request:

Contact your institution's EHS department or a certified chemical waste disposal

contractor to arrange for pickup and disposal.

Provide them with all available information about the chemical and any potential

contaminants.

Prohibited Disposal Methods:

DO NOT dispose of 5-Amino-2-hydroxyhexanoic acid down the drain.

DO NOT mix with other waste streams unless explicitly approved by your EHS

department.

DO NOT dispose of in regular trash.

Spill and Emergency Procedures
In the event of a spill:

Evacuate the immediate area.

Ensure adequate ventilation.

Wear appropriate PPE as described in Section 1.

For a small spill of solid material, carefully sweep up the material to avoid dust formation and

place it in a labeled waste container.
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For a larger spill, or if you are unsure how to proceed, contact your EHS department

immediately.

Quantitative Data
No specific quantitative data regarding disposal limits or concentrations for 5-Amino-2-
hydroxyhexanoic acid is available due to the absence of a dedicated Safety Data Sheet.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical like 5-Amino-2-hydroxyhexanoic acid.
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Phase 1: Pre-Disposal Assessment

Phase 2: Physical Handling and Storage

Phase 3: Final Disposal

Start: Identify Waste Chemical
(5-Amino-2-hydroxyhexanoic acid)

Locate Specific
Safety Data Sheet (SDS)

Conduct Risk Assessment
(Assume Hazardous if Unknown)

SDS Not Found

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Package in Labeled,
Sealed Container

Store in Designated
Waste Accumulation Area

Contact Institutional EHS
or Certified Waste Vendor

Provide All Available
Chemical Information

Arrange for Professional
Waste Pickup

End: Disposal Complete

Click to download full resolution via product page

Caption: Disposal workflow for 5-Amino-2-hydroxyhexanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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